Cas no 1221724-90-8 (2-(8-chloro-2H-chromen-6-yl)acetonitrile)

• Product Name: 2-(8-chloro-2H-chromen-6-yl)acetonitrile
• CAS No: 1221724-90-8
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• CID: 5167489
• Update Time: 2025-05-24

2-(8-chloro-2H-chromen-6-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(8-chloro-2H-chromen-6-yl)acetonitrile
• 2H-1-Benzopyran-6-acetonitrile, 8-chloro-

• Inchi： 1S/C11H8ClNO/c12-10-7-8(3-4-13)6-9-2-1-5-14-11(9)10/h1-2,6-7H,3,5H2
• InChI Key： LJESROPDVURNJM-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC#N)=CC2C=CCOC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 2.5
• Topological Polar Surface Area: 33

Additional information on 2-(8-chloro-2H-chromen-6-yl)acetonitrile

Compound CAS No. 1221724-90-8: 2-(8-Chloro-2H-Chromen-6-yl)Acetonitrile

Introduction

The compound with CAS No. 1221724-90-8, known as 2-(8-chloro-2H-chromen-6-yl)acetonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chromene moiety substituted with a chlorine atom and an acetonitrile group. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and material science.

Chemical Structure and Properties

The molecular structure of 2-(8-chloro-2H-chromen-6-yl)acetonitrile consists of a chromene ring system, which is a benzopyran derivative with a ketone group at position 6. The substitution pattern includes a chlorine atom at position 8 and an acetonitrile group attached to position 6 via a methylene bridge. This arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity.

The compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

Synthesis and Characterization

The synthesis of 2-(8-chloro-2H-chromen-6-yl)acetonitrile typically involves a multi-step process starting from readily available starting materials such as chlorochromones or related compounds. One common approach involves nucleophilic substitution reactions or coupling reactions to introduce the acetonitrile group at the desired position.

Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to facilitate the construction of the chromene-acetonitrile linkage with high precision.

Applications in Pharmacology

2-(8-Chloro-2H-chromen-6-yl)acetonitrile has shown potential as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Its chromene moiety is known to exhibit antioxidant properties, which are beneficial in combating oxidative stress associated with these conditions.

Preliminary studies have demonstrated that this compound can inhibit key enzymes involved in cancer cell proliferation, such as cyclin-dependent kinases (CDKs). Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.

Recent Research Findings

In a groundbreaking study published in 2023, researchers investigated the anti-inflammatory properties of 2-(8-chloro-2H-chromen-6-yl)acetonitrile. The compound was found to significantly reduce inflammation in animal models by modulating the activity of nuclear factor-kappa B (NF-kB), a key regulator of inflammatory responses.

Another notable study explored the photophysical properties of this compound, revealing its potential as a fluorescent probe for bioimaging applications. The chromene moiety's inherent fluorescence was enhanced by the presence of the acetonitrile group, enabling real-time tracking of cellular processes.

Conclusion

CAS No. 1221724-90-8, or 2-(8-chloro-2H-chromen-6-yl)acetonitrile, stands out as a versatile molecule with diverse applications across multiple scientific domains. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers in both academia and industry.